18-BETA-GLYCYRRHETINIC ACID METHYL ESTER

• CAS No.: 1477-44-7
• Product Name: 18-BETA-GLYCYRRHETINIC ACID METHYL ESTER
• Molecular Formula: C31H48O4
• Molecular Weight: 484.7 g/mol
• IUPAC Name: methyl (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate
• Standard InChI: InChI=1S/C31H48O4/c1-26(2)22-9-12-31(7)24(29(22,5)11-10-23(26)33)21(32)17-19-20-18-28(4,25(34)35-8)14-13-27(20,3)15-16-30(19,31)6/h17,20,22-24,33H,9-16,18H2,1-8H3/t20-,22-,23-,24+,27+,28-,29-,30+,31+/m0/s1
• Standard InChIKey: RMIVRCBSQPCSCQ-BDANYOJNSA-N
• Isomeric SMILES: C[C@]12CC[C@](C[C@H]1C3=CC(=O)[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC2)C)C)(C)C)O)C)(C)C(=O)OC
• SMILES: CC1(C2CCC3(C(C2(CCC1O)C)C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C
• Canonical SMILES: CC1(C2CCC3(C(C2(CCC1O)C)C(=O)C=C4C3(CCC5(C4CC(CC5)(C)C(=O)OC)C)C)C)C
• Melting Point: 253-255°C
• Physical Description: Solid
• Description: 3b, 18b-3-Methoxy-11-oxo-12-oleanen-30-Oic acid, also known as methyl 18-beta-glycyrrhetate or 18-beta-glycyrrhetinic acid methylester, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. 3b, 18b-3-Methoxy-11-oxo-12-oleanen-30-Oic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3b, 18b-3-methoxy-11-oxo-12-oleanen-30-Oic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 3b, 18b-3-methoxy-11-oxo-12-oleanen-30-Oic acid can be found in herbs and spices. This makes 3b, 18b-3-methoxy-11-oxo-12-oleanen-30-Oic acid a potential biomarker for the consumption of this food product.
• PubChem Compound: 102135
• Last Modified: Nov 11 2021